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Compound of Interest

Compound Name: 2,2'4'-Trihydroxychalcone

Cat. No.: B1234636

A Comparative Guide to the Cross-Validated Therapeutic Targets of 2,2',4'-
Trihydroxychalcone

Introduction

2,2',4'-Trihydroxychalcone (TDC), a chalcone derivative found in plants such as Glycyrrhiza
glabra (licorice), has emerged as a promising natural compound with multiple therapeutic
applications.[1][2] Chalcones, biogenetic precursors to flavonoids, are recognized for a wide
array of pharmacological activities, including antioxidant, anti-inflammatory, and anti-tumor
effects.[3][4] This guide provides a comprehensive comparison of the experimentally cross-
validated therapeutic targets of 2,2',4'-Trihydroxychalcone, presenting quantitative
performance data, detailed experimental protocols, and visual diagrams of relevant biological
pathways and workflows. The information is intended for researchers, scientists, and
professionals in the field of drug development.

Cross-Validation Workflow for Therapeutic Target
Identification

The identification and validation of therapeutic targets for compounds like 2,2',4'-
Trihydroxychalcone typically follow a multi-step process. This workflow ensures a high degree
of confidence in the compound's mechanism of action, progressing from computational
predictions to in vivo efficacy studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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